An In-depth Technical Guide to the Mechanism of Action of YM-58483 (BTP2)
An In-depth Technical Guide to the Mechanism of Action of YM-58483 (BTP2)
Authored for Researchers, Scientists, and Drug Development Professionals
Initial Note: The query for "YM-58790" did not yield a compound with that specific designation in the scientific literature. However, extensive research indicates a high probability of a typographical error, with the intended compound being YM-58483 , a well-characterized molecule also known as BTP2 . This guide will provide a comprehensive overview of the mechanism of action of YM-58483/BTP2.
Executive Summary
YM-58483, also designated as BTP2, is a potent and selective small molecule inhibitor of store-operated Ca²⁺ entry (SOCE).[1] It specifically targets the Ca²⁺ release-activated Ca²⁺ (CRAC) channels, which are critical components of the SOCE pathway.[1][2][3][4] By blocking CRAC channels, YM-58483 effectively attenuates the sustained increase in intracellular calcium concentration that is essential for the activation and function of various non-excitable cells, most notably T lymphocytes and mast cells.[2] This inhibitory action on calcium signaling confers upon YM-58483 significant immunomodulatory and anti-inflammatory properties, making it a valuable tool for research in immunology, oncology, and other fields where SOCE plays a crucial pathophysiological role.[2]
Core Mechanism of Action: Inhibition of Store-Operated Calcium Entry (SOCE)
The primary mechanism of action of YM-58483 is the blockade of SOCE, a fundamental process for calcium signaling in many cell types.[1] SOCE is initiated by the depletion of calcium from the endoplasmic reticulum (ER), which is sensed by the stromal interaction molecule 1 (STIM1), an ER-resident protein.[2] Upon ER calcium depletion, STIM1 undergoes a conformational change and translocates to ER-plasma membrane junctions, where it directly interacts with and activates ORAI1, the pore-forming subunit of the CRAC channel.[2] This interaction opens the ORAI1 channel, allowing for a sustained influx of extracellular calcium into the cell. YM-58483 exerts its inhibitory effect by acting on the CRAC channel complex.[1][3][4]
Signaling Pathway of SOCE and YM-58483 Inhibition
Quantitative Data
The inhibitory potency of YM-58483 has been quantified in various cellular systems and assays. The following tables summarize the key findings.
Table 1: Inhibitory Concentration (IC₅₀) of YM-58483 on Calcium Influx
| Assay System | Cell Type | Method of Store Depletion | IC₅₀ (nM) |
| Sustained Ca²⁺ Influx | Jurkat T cells | Thapsigargin | 100 |
| Sustained Ca²⁺ Influx | Jurkat T cells | Anti-CD3 Antibody | - |
Data sourced from[2]
Table 2: Inhibitory Concentration (IC₅₀) of YM-58483 on Cellular Responses
| Cellular Response | Cell Type | Stimulus | IC₅₀ (nM) |
| T-cell Proliferation | Mouse Splenocytes | Mixed Lymphocyte Reaction (MLR) | 330 |
| IL-2 Production | Jurkat T cells | - | - |
| IL-4 Production | Murine Th2 T cell clone (D10.G4.1) | Conalbumin | ~100 |
| IL-5 Production | Murine Th2 T cell clone (D10.G4.1) | Conalbumin | ~100 |
| IL-5 Production | Human Whole Blood Cells | Phytohemagglutinin (PHA) | 125 |
| IL-13 Production | Human Peripheral Blood Cells | Phytohemagglutinin (PHA) | 148 |
| Histamine Release | RBL-2H3 cells | DNP antigen | 460 |
| Leukotriene Production | RBL-2H3 cells | DNP antigen | 310 |
Experimental Protocols
The characterization of YM-58483 as a SOCE inhibitor has been established through several key experimental methodologies.
Measurement of Store-Operated Calcium Entry (SOCE) by Calcium Imaging
This protocol is a standard method to assess the inhibitory effect of YM-58483 on SOCE using a ratiometric fluorescent calcium indicator like Fura-2.[2][3][7]
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Cell Preparation and Dye Loading:
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Cells (e.g., Jurkat T cells, HEK293 cells) are cultured on glass coverslips.
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Cells are washed with a physiological salt solution, such as Hanks' Balanced Salt Solution (HBSS).
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A loading solution containing Fura-2 AM (typically 1-5 µM) and a non-ionic surfactant like Pluronic F-127 is prepared in HBSS.
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Cells are incubated in the Fura-2 AM loading solution for 30-60 minutes at 37°C in a dark environment.
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Following incubation, cells are washed twice with HBSS to remove excess dye and then incubated for an additional 30 minutes to allow for the complete de-esterification of Fura-2 AM by cytosolic esterases.[7]
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SOCE Measurement and Inhibition:
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The coverslip is mounted in a perfusion chamber on an inverted fluorescence microscope equipped for ratiometric imaging.
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Cells are perfused with a Ca²⁺-free HBSS containing a calcium chelator like EGTA (e.g., 1 mM) to establish a baseline fluorescence ratio (F340/F380).
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To deplete the ER calcium stores, a SERCA pump inhibitor such as thapsigargin (typically 1-2 µM) is added to the Ca²⁺-free HBSS.[7] This induces a transient increase in cytosolic Ca²⁺.
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Once the cytosolic Ca²⁺ level returns to a stable baseline, Ca²⁺ is reintroduced into the extracellular medium (e.g., 2 mM CaCl₂). The subsequent influx of Ca²⁺ through the activated store-operated channels is measured as a sustained increase in the F340/F380 ratio.
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To assess the inhibitory effect of YM-58483, cells are pre-incubated with various concentrations of the compound (typically for 10-30 minutes) before the addition of thapsigargin. The reduction in the Ca²⁺ influx upon reintroduction of extracellular Ca²⁺ is quantified to determine the IC₅₀.
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Electrophysiological Recording of CRAC Channel Currents
Whole-cell patch-clamp electrophysiology is employed to directly measure the ion currents through CRAC channels (Icrac) and assess the inhibitory effect of YM-58483.
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Cell Preparation and Recording Configuration:
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Cells expressing CRAC channels (e.g., RBL cells, or HEK293 cells overexpressing STIM1 and ORAI1) are used.
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The whole-cell patch-clamp configuration is established using a glass micropipette filled with an intracellular solution containing a Ca²⁺ chelator (e.g., BAPTA) to passively deplete ER Ca²⁺ stores and activate CRAC channels.
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The extracellular solution is a physiological saline solution.
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Measurement of Icrac and Inhibition:
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The membrane potential is held at a specific voltage (e.g., 0 mV), and voltage ramps or steps (e.g., to -100 mV) are applied to elicit and measure the characteristic inwardly rectifying Icrac.
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Once a stable Icrac is recorded, YM-58483 is applied to the extracellular solution via perfusion.
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The reduction in the Icrac amplitude in the presence of YM-58483 is measured to determine its inhibitory effect on the CRAC channel conductance.
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Jurkat T-cell IL-2 Production Assay
This assay quantifies the functional consequence of CRAC channel inhibition by YM-58483 on T-cell activation, specifically the production of Interleukin-2 (IL-2).
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Cell Culture and Stimulation:
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Jurkat T-cells are cultured in a 96-well plate.
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Cells are pre-incubated with varying concentrations of YM-58483.
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T-cell activation and IL-2 production are stimulated using a combination of phorbol 12-myristate 13-acetate (PMA) and ionomycin, or with anti-CD3 and anti-CD28 antibodies.[8]
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Quantification of IL-2:
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After a specific incubation period (e.g., 24 hours), the cell culture supernatant is collected.
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The concentration of IL-2 in the supernatant is quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit specific for human IL-2.
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The reduction in IL-2 production in the presence of YM-58483 is used to determine its IC₅₀ for this functional response.[8]
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Concluding Remarks
YM-58483 (BTP2) is a well-established and highly selective inhibitor of store-operated Ca²⁺ entry, acting through the direct or indirect blockade of CRAC channels. Its ability to potently suppress calcium influx in non-excitable cells translates into significant inhibitory effects on key cellular functions, such as T-cell activation and mast cell degranulation. The detailed experimental protocols and quantitative data presented in this guide provide a solid foundation for researchers and drug development professionals to utilize YM-58483 as a critical tool in the investigation of SOCE-mediated physiological and pathological processes.
References
- 1. Whole Cell Patch Clamp Protocol [protocols.io]
- 2. Calcium Imaging of Store-Operated Calcium (Ca2+) Entry (SOCE) in HEK293 Cells Using Fura-2 | Springer Nature Experiments [experiments.springernature.com]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. Calcium Imaging of Store-Operated Calcium (Ca2+) Entry (SOCE) in HEK293 Cells Using Fura-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics - PMC [pmc.ncbi.nlm.nih.gov]
- 7. benchchem.com [benchchem.com]
- 8. AID 1271 - IL-2 Production Assay in Jurkat T-cells Stimulated with anti-CD3/anti-CD28 antibodies - PubChem [pubchem.ncbi.nlm.nih.gov]
